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Compound of Interest

Compound Name: 2-Chloro-8-iodoquinazolin-4-amine

CAS No.: 1107694-87-0

Cat. No.: B1416162

Get Quote

Introduction
In the landscape of medicinal chemistry and drug development, quinazoline derivatives

represent a cornerstone scaffold, exhibiting a wide array of biological activities. The precise

functionalization of the quinazoline ring system allows for the fine-tuning of pharmacological

properties, making the unambiguous characterization of these molecules a critical step in the

research and development pipeline. This technical guide provides an in-depth analysis of the

expected spectroscopic data for 2-Chloro-8-iodoquinazolin-4-amine, a key intermediate in

the synthesis of novel therapeutic agents. While direct experimental spectra for this specific

compound are not widely published, this guide, grounded in the fundamental principles of

spectroscopy and data from analogous structures, offers a robust predictive framework for its

characterization.

This document is designed for researchers, scientists, and drug development professionals,

providing not only the expected data but also the underlying scientific reasoning for the

interpretation of the Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and

Infrared (IR) spectra of 2-Chloro-8-iodoquinazolin-4-amine.
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Molecular Structure and Isotopic Considerations
A foundational understanding of the molecular structure is paramount for the interpretation of

its spectroscopic data. The structure of 2-Chloro-8-iodoquinazolin-4-amine is presented

below.

To cite this document: BenchChem. [Spectroscopic Characterization of 2-Chloro-8-
iodoquinazolin-4-amine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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